Cas no 1346691-86-8 (5-(4-Chloro-2-fluorophenyl)nicotinic acid)

5-(4-Chloro-2-fluorophenyl)nicotinic acid is a fluorinated nicotinic acid derivative with a chloro-substituted phenyl group, offering unique structural properties for pharmaceutical and agrochemical applications. Its distinct aromatic substitution pattern enhances reactivity and selectivity, making it a valuable intermediate in the synthesis of biologically active compounds. The compound's stability under various reaction conditions allows for versatile functionalization, while its halogenated groups facilitate further derivatization in medicinal chemistry. Its high purity and well-defined molecular structure ensure reproducibility in research and industrial processes. This compound is particularly useful in the development of novel therapeutics and specialty chemicals due to its balanced lipophilicity and electronic effects.

5-(4-Chloro-2-fluorophenyl)nicotinic acid structure

1346691-86-8 structure

Product Name:5-(4-Chloro-2-fluorophenyl)nicotinic acid

CAS No:1346691-86-8

MF:C₁₂H₇ClFNO₂

MW:251.640885591507

CID:1030071

PubChem ID:71303514

Update Time:2025-05-28

5-(4-Chloro-2-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Chloro-2-fluorophenyl)nicotinic acid
- 5-(4-chloro-2-fluorophenyl)pyridine-3-carboxylic acid
- 1346691-86-8
- DTXSID90744986
- A1-66943
- 5-(4-Chloro-2-fluorophenyl)nicotinicacid
- AKOS016845626
- Inchi： 1S/C12H7ClFNO2/c13-9-1-2-10(11(14)4-9)7-3-8(12(16)17)6-15-5-7/h1-6H,(H,16,17)
- InChI Key： KFIYSMILDPCUKI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)C1C=NC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 251.0149343g/mol
Monoisotopic Mass: 251.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.2Å²

5-(4-Chloro-2-fluorophenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115522-1g	5-(4-Chloro-2-fluorophenyl)nicotinic acid	1346691-86-8	95%	1g	484.80 USD	2021-06-17
Chemenu	CM177785-1g	5-(4-chloro-2-fluorophenyl)nicotinic acid	1346691-86-8	95%	1g	$557	2021-08-05
Chemenu	CM177785-1g	5-(4-chloro-2-fluorophenyl)nicotinic acid	1346691-86-8	95%	1g	$557	2022-06-13